4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% (4F-2-PCPB) is a synthetic organic compound belonging to the class of aromatic carboxylic acids. It is a white powder that is soluble in water, alcohols, and other organic solvents. 4F-2-PCPB has been studied for its potential use in a wide range of scientific and medical applications.
Scientific Research Applications
4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been studied for its potential use in a wide range of scientific and medical applications. It has been used as a ligand in the synthesis of metal complexes, as a reactant in the synthesis of organic compounds, and as a reagent for the detection of proteins and other biomolecules. It has also been used in the synthesis of fluorescent probes for imaging proteins and cells. In addition, 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been studied for its potential use in drug delivery, as a potential therapeutic agent, and as an inhibitor of enzymes involved in cancer and other diseases.
Mechanism of Action
The mechanism of action of 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is not fully understood. However, it is believed to interact with proteins and other biomolecules through a variety of mechanisms. It is known to bind to certain proteins, such as the human growth factor receptor, and to inhibit the activity of enzymes involved in cancer and other diseases. It is also known to interact with DNA and RNA, and to inhibit the activity of certain transcription factors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% are not fully understood. However, it has been shown to interact with proteins and other biomolecules, and to inhibit the activity of certain enzymes involved in cancer and other diseases. In addition, it has been shown to have antioxidant and anti-inflammatory effects, and to modulate the activity of certain cell signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments include its low toxicity, ease of synthesis, and wide range of applications. It is also relatively inexpensive and can be easily stored and handled. However, there are some limitations to using 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments. It is not water-soluble, and its solubility in other organic solvents is limited. In addition, it is not very stable in aqueous solutions and can degrade over time.
Future Directions
The potential uses of 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% are still being explored, and there are many potential future directions for research. These include further studies of its mechanism of action, its use in drug delivery and therapeutic agents, and its potential applications in imaging and diagnostics. In addition, further studies of its biochemical and physiological effects, as well as its potential for use in other laboratory experiments, could lead to new and exciting applications for this compound.
Synthesis Methods
4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% can be synthesized from the reaction of 4-fluorobenzaldehyde and 2-pyrrolidinylcarbonylphenylhydrazine in the presence of an acid catalyst. The reaction is typically carried out in an aqueous medium and proceeds in two steps. In the first step, 4-fluorobenzaldehyde condenses with 2-pyrrolidinylcarbonylphenylhydrazine to form a hydrazone intermediate. In the second step, the hydrazone intermediate is hydrolyzed to form 4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
4-fluoro-2-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO3/c19-14-6-7-15(18(22)23)16(11-14)12-4-3-5-13(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMAJPTAPDIYBBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692096 |
Source
|
| Record name | 5-Fluoro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid | |
CAS RN |
1261935-90-3 |
Source
|
| Record name | 5-Fluoro-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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